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Compound of Interest

Compound Name: Tiratricol

Cat. No.: B1682914 Get Quote

Introduction to Tiratricol
Tiratricol, also known as 3,3',5-Triiodothyroacetic acid (TRIAC), is a naturally occurring

metabolite of the thyroid hormone triiodothyronine (T3).[1][2][3] It acts as an analog to thyroid

hormones and demonstrates a high affinity for thyroid hormone receptors (TRs), specifically

TRα and TRβ.[4][5][6] This interaction allows Tiratricol to mimic the physiological effects of T3

by modulating the expression of target genes involved in critical cellular processes such as

metabolism, growth, and development.[5][7]

A key feature of Tiratricol is its ability to enter cells independently of the Monocarboxylate

transporter 8 (MCT8), a protein essential for the transport of T3 and T4 into certain tissues,

including the brain.[1][3][6][8] This characteristic makes Tiratricol a valuable tool for studying

thyroid hormone action in MCT8-deficient cellular models and a promising therapeutic agent for

conditions like Allan-Herndon-Dudley Syndrome, which is caused by MCT8 deficiency.[1][3][8]

In cell culture, Tiratricol is utilized to investigate thyroid hormone signaling, metabolic

regulation, and its potential therapeutic effects.

Physicochemical Properties and Solubility
Tiratricol is supplied as a crystalline solid and exhibits solubility in organic solvents.[4] It is

crucial to use appropriate solvents to prepare stock solutions for cell culture applications. The

solubility of Tiratricol in various solvents is summarized below.
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Property Value

Synonym 3,3',5-Triiodothyroacetic acid (TRIAC)[2][4]

Molecular Formula C14H9I3O4[4][9]

Molecular Weight 621.9 g/mol [4]

Appearance Crystalline solid[4]

Storage Store powder at -20°C for up to 4 years[4]

Solvent Solubility Notes

DMSO

≥29.5 mg/mL[9][10],

approximately 30 mg/mL[4], up

to 100 mg/mL[11]

Fresh, non-hygroscopic DMSO

is recommended for optimal

solubility.[11][12]

Ethanol Approximately 30 mg/mL[4]

Dimethylformamide Approximately 30 mg/mL[4]

Water
Insoluble or slightly soluble (<1

mg/mL)[2]

Mechanism of Action: Signaling Pathway
Tiratricol exerts its biological effects by functioning as a thyroid hormone receptor agonist.[4] It

enters the cell, translocates to the nucleus, and binds to TRα and TRβ.[5][6] This binding

induces a conformational change in the receptor, which then interacts with thyroid hormone

response elements (TREs) on the DNA.[5] This interaction modulates the transcription of target

genes, leading to changes in protein synthesis and cellular function, particularly those related

to metabolism.[5]
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Caption: Tiratricol signaling pathway.

Experimental Protocols
Preparation of Tiratricol Stock Solution (10 mM)
Materials:

Tiratricol powder

Dimethyl sulfoxide (DMSO), cell culture grade

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Sterile syringe filters (0.22 µm)

Protocol:
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Safety Precautions: Wear appropriate personal protective equipment (PPE), including a lab

coat, gloves, and safety glasses. Handle Tiratricol powder in a chemical fume hood.

Calculation:

Molecular Weight of Tiratricol: 621.9 g/mol

To prepare a 10 mM stock solution, you will need 6.219 mg of Tiratricol per 1 mL of

DMSO.

For example, to prepare 2 mL of a 10 mM stock solution, weigh out 12.438 mg of

Tiratricol.

Weighing: Carefully weigh the calculated amount of Tiratricol powder and place it into a

sterile microcentrifuge tube or vial.

Dissolving: Add the appropriate volume of DMSO to the tube containing the Tiratricol
powder. For instance, add 2 mL of DMSO for 12.438 mg of Tiratricol.

Mixing: Tightly cap the tube and vortex thoroughly until the powder is completely dissolved.

Gentle warming (to 37°C) or sonication can be used to aid dissolution if necessary.[2][10]

Sterilization: Filter-sterilize the stock solution using a 0.22 µm syringe filter into a new sterile

tube.

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes to avoid

repeated freeze-thaw cycles.[2][12] Store the aliquots at -20°C or -80°C. The stock solution

is stable for at least 6 months when stored at -80°C.[10][12]

Preparation of Working Solution for Cell Culture
Materials:

Tiratricol stock solution (10 mM in DMSO)

Pre-warmed complete cell culture medium

Protocol:
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Thawing: Thaw an aliquot of the Tiratricol stock solution at room temperature.

Dilution: Dilute the stock solution into pre-warmed complete cell culture medium to achieve

the desired final concentration. It is recommended to perform serial dilutions.

Important: The final concentration of DMSO in the cell culture medium should be kept low

(typically ≤ 0.1%) to avoid solvent-induced cytotoxicity.

Example for a 1 µM final concentration:

First, prepare an intermediate dilution by adding 10 µL of the 10 mM stock solution to

990 µL of cell culture medium to get a 100 µM solution.

Then, add 10 µL of the 100 µM intermediate solution to 990 µL of cell culture medium to

achieve the final concentration of 1 µM.

Mixing: Gently mix the working solution by pipetting or inverting the tube.

Application: Add the freshly prepared working solution to your cell cultures. Remember to

include a vehicle control (medium with the same final concentration of DMSO) in your

experiments.
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Stock Solution Preparation

Working Solution Preparation

1. Weigh Tiratricol Powder

2. Add DMSO

3. Vortex/Sonicate to Dissolve

4. Filter Sterilize

5. Aliquot and Store at -80°C

6. Thaw Stock Aliquot

For Experiment

7. Serially Dilute in Culture Medium

8. Apply to Cells

Click to download full resolution via product page

Caption: Workflow for preparing Tiratricol solutions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. clinicaltrials.eu [clinicaltrials.eu]

2. Tiratricol | Thyroid hormone receptor(THR) | TargetMol [targetmol.com]

3. Tiratricol - Wikipedia [en.wikipedia.org]

4. cdn.caymanchem.com [cdn.caymanchem.com]

5. What is the mechanism of Tiratricol? [synapse.patsnap.com]

6. go.drugbank.com [go.drugbank.com]

7. What is Tiratricol used for? [synapse.patsnap.com]

8. horizonscandb.pcori.org [horizonscandb.pcori.org]

9. raybiotech.com [raybiotech.com]

10. glpbio.com [glpbio.com]

11. selleckchem.com [selleckchem.com]

12. medchemexpress.com [medchemexpress.com]

To cite this document: BenchChem. [Application Notes and Protocols for Tiratricol in Cell
Culture]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1682914#how-to-dissolve-and-prepare-tiratricol-for-
cell-culture]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b1682914?utm_src=pdf-custom-synthesis
https://clinicaltrials.eu/inn/tiratricol/
https://www.targetmol.com/compound/tiratricol
https://en.wikipedia.org/wiki/Tiratricol
https://cdn.caymanchem.com/cdn/insert/28729.pdf
https://synapse.patsnap.com/article/what-is-the-mechanism-of-tiratricol
https://go.drugbank.com/drugs/DB03604
https://synapse.patsnap.com/article/what-is-tiratricol-used-for
https://horizonscandb.pcori.org/report/topics/625
https://www.raybiotech.com/tiratricol-331-20638
https://www.glpbio.com/fr/tiratricol.html
https://www.selleckchem.com/products/tiratricol.html
https://www.medchemexpress.com/Tiratricol.html
https://www.benchchem.com/product/b1682914#how-to-dissolve-and-prepare-tiratricol-for-cell-culture
https://www.benchchem.com/product/b1682914#how-to-dissolve-and-prepare-tiratricol-for-cell-culture
https://www.benchchem.com/product/b1682914#how-to-dissolve-and-prepare-tiratricol-for-cell-culture
https://www.benchchem.com/product/b1682914#how-to-dissolve-and-prepare-tiratricol-for-cell-culture
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1682914?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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